Cas no 785778-37-2 (5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoic acid)

• Product Name: 5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoic acid
• CAS No: 785778-37-2
• Molecular Formula: C₁₂H₁₆N₆O₆
• Molecular Weight: 340.292041778564
• CID: 5224921

5-(diaminomethylideneamino)-2-(2,4-dinitroanilino)pentanoic acid Properties

Names and Identifiers

• (2,4-Dinitrophenyl)arginine

• InChIKey： GZJXZYUXRVBOAH-UHFFFAOYSA-N
• Inchi： 1S/C12H16N6O6/c13-12(14)15-5-1-2-9(11(19)20)16-8-4-3-7(17(21)22)6-10(8)18(23)24/h3-4,6,9,16H,1-2,5H2,(H,19,20)(H4,13,14,15)
• SMILES： C(O)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)CCC/N=C(\N)/N

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Heavy Atom Count: 24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines